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Compound of Interest

Compound Name: Heliotrine N-oxide

Cat. No.: B129442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heliotrine N-oxide is a pyrrolizidine alkaloid N-oxide (PANO), a class of natural toxins

produced by numerous plant species. These compounds are of significant concern due to their

potential hepatotoxicity, genotoxicity, and carcinogenicity.[1][2][3] Accurate and reliable

quantification of Heliotrine N-oxide in various matrices, including herbal products, food, and

biological samples, is crucial for safety assessment, toxicological studies, and drug

development. This document provides detailed protocols for sample preparation techniques for

the analysis of Heliotrine N-oxide, focusing on solid-phase extraction (SPE), a widely adopted

and effective method for the cleanup and concentration of PANOs from complex samples.[1][4]

[5]

Physicochemical Properties of Heliotrine N-oxide
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Property Value Reference

Molecular Formula C₁₆H₂₇NO₆ [6]

Molecular Weight 329.39 g/mol [6]

CAS Number 6209-65-0 [6]

Chemical Structure
N-oxide of a tertiary amine,

pyrrolizidine alkaloid
[7]

Solubility

Expected to have higher water

solubility than its tertiary amine

counterpart due to the polar N-

oxide group.

Sample Preparation Workflow
The following diagram illustrates a general workflow for the extraction and analysis of

Heliotrine N-oxide from a solid matrix.
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Sample Preparation

Solid-Phase Extraction (SPE) Analysis

Homogenized Sample
(e.g., Herbal Tea, Tissue)

Acidic Extraction
(0.05 M H₂SO₄ in 50% MeOH) Centrifugation Collect Supernatant

Load SupernatantCondition SPE Cartridge
(MCX/SCX)

Wash Cartridge
(e.g., 0.05 M H₂SO₄, MeOH)

Elute with Basic Methanol
(e.g., 5% NH₃ in MeOH) Evaporate to Dryness Reconstitute in

Mobile Phase LC-MS/MS Analysis
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Heliotrine N-oxide
(in ingested material)
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(Dehydropyrrolizidine Alkaloids)
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Protein Adducts

Hepatotoxicity &
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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